![molecular formula C22H22N2O2 B5632163 4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-(2-furylmethyl)benzamide](/img/structure/B5632163.png)
4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-(2-furylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related heterocyclic derivatives often involves innovative methods to create complex molecular structures efficiently. For instance, heterocyclic derivatives similar to the compound of interest have been synthesized via visible-light-promoted reactions, showcasing the utility of light in facilitating chemical reactions at room temperature. These methods achieve good to excellent yields and demonstrate the versatility of synthetic approaches in accessing such compounds (Liu, Cong, Liu, & Sun, 2016).
Molecular Structure Analysis
The molecular structure of compounds in this category has been elucidated using various spectroscopic techniques. For example, the structure of 1,4-dihydroquinazolin-3(2H)-yl benzamide derivatives was confirmed using 1H NMR, 13C NMR, and mass spectra, showcasing the importance of these techniques in determining molecular configurations (Sakr, Kothayer, Ibrahim, Baraka, & Rezq, 2019).
Chemical Reactions and Properties
Various chemical reactions are pivotal in modifying the structure and enhancing the properties of these compounds. For instance, the C-H activation/annulation reaction has been applied to benzamides, leading to the formation of fluoroalkylated isoquinolinones. Such reactions highlight the synthetic flexibility and the potential for generating compounds with diverse functionalities (Kumon, Wu, Shimada, Yamada, Agou, Fukumoto, Kubota, Hammond, & Konno, 2021).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and crystallinity, are crucial for their application in various fields. While specific studies on 4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-(2-furylmethyl)benzamide are limited, related research indicates that solubility and thermal stability are significant factors influencing the usability of heterocyclic compounds (Imai, Maldar, & Kakimoto, 1984).
Chemical Properties Analysis
The chemical properties, such as reactivity towards various reagents, stability under different conditions, and potential for further functionalization, define the applicability of these compounds in medicinal chemistry and materials science. Studies have explored reactions under superelectrophilic activation, leading to the formation of diverse heterocyclic compounds, further underlining the chemical versatility of these molecules (Gurskaya, Belyanskaya, Ryabukhin, Nilov, Boyarskaya, & Vasilyev, 2016).
properties
IUPAC Name |
4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-N-(furan-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O2/c25-22(23-14-21-6-3-13-26-21)19-9-7-17(8-10-19)15-24-12-11-18-4-1-2-5-20(18)16-24/h1-10,13H,11-12,14-16H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLUZBKGVIYZFDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)CC3=CC=C(C=C3)C(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.